Cas no 1361112-96-0 (2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride)

• Product Name: 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride
• CAS No: 1361112-96-0
• MF: C₁₀H₁₆Cl₂N₂O
• MW: 251.152840614319
• MDL: MFCD21606121
• CID: 4696823
• Update Time: 2025-06-10

2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methyl-pyridin-2-yl)-morpholinedihydrochloride
• 2-(6-methylpyridin-2-yl)morpholine dihydrochloride
• 2-(6-Methylpyridin-2-yl)morpholine;dihydrochloride
• 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride

• MDL： MFCD21606121
• Inchi： 1S/C10H14N2O.2ClH/c1-8-3-2-4-9(12-8)10-7-11-5-6-13-10;;/h2-4,10-11H,5-7H2,1H3;2*1H
• InChI Key： IEGVZXLLJQLVQM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCNCC1C1C=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 34.2

Additional information on 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride

Comprehensive Overview of 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride (CAS No. 1361112-96-0)

2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride (CAS No. 1361112-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyridine-morpholine derivative, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which combine a 6-methyl-pyridin-2-yl group with a morpholine ring, offering unique reactivity and binding characteristics.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications. Its molecular formula and weight, along with its precise CAS registry number (1361112-96-0), ensure accurate identification in scientific databases. The compound’s synthesis and purification processes are critical topics in modern organic chemistry, aligning with the growing demand for high-purity intermediates in medicinal chemistry.

In recent years, the interest in 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride has surged due to its potential role in targeting specific biological pathways. For instance, its structural motif is often explored in the design of kinase inhibitors and GPCR modulators, which are hot topics in drug development. This aligns with the broader trend of precision medicine and targeted therapies, where researchers seek compounds with high selectivity and minimal off-target effects.

Another area of interest is the compound’s potential use in catalysis and material science. Its dual functionality—combining a pyridine ring with a morpholine moiety—makes it a versatile building block for constructing complex molecules. This has led to its inclusion in studies focusing on green chemistry and sustainable synthesis, addressing the global push for environmentally friendly chemical processes.

From a commercial perspective, 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride is available through specialized chemical suppliers, often listed under its CAS number (1361112-96-0) or alternative names like 6-methyl-2-morpholinopyridine dihydrochloride. Quality control measures, such as HPLC purity and NMR validation, are essential for ensuring its suitability for research purposes. These details are frequently searched by scientists and procurement specialists, reflecting the compound’s niche but growing demand.

Safety and handling guidelines for this compound are also a common query among researchers. While it is not classified as a hazardous material, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. This aligns with the broader emphasis on lab safety and risk management in scientific workflows.

In summary, 2-(6-Methyl-pyridin-2-yl)-morpholine Dihydrochloride (CAS No. 1361112-96-0) represents a valuable tool in modern chemistry and pharmacology. Its unique structure, combined with its potential applications in drug discovery and material science, makes it a compound of enduring interest. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is likely to grow.